Cas no 1261825-67-5 (3'-(Difluoromethoxy)-5'-methoxypropiophenone)

• Product Name: 3'-(Difluoromethoxy)-5'-methoxypropiophenone
• CAS No: 1261825-67-5
• MF: C₁₁H₁₂F₂O₃
• MW: 230.207990646362
• CID: 4988939
• Update Time: 2025-05-19

3'-(Difluoromethoxy)-5'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3'-(Difluoromethoxy)-5'-methoxypropiophenone

• Inchi： 1S/C11H12F2O3/c1-3-10(14)7-4-8(15-2)6-9(5-7)16-11(12)13/h4-6,11H,3H2,1-2H3
• InChI Key： CXJHBHDHQIPIPZ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=CC(=C1)C(CC)=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 233
• XLogP3: 3
• Topological Polar Surface Area: 35.5

Additional information on 3'-(Difluoromethoxy)-5'-methoxypropiophenone

Introduction to 3'-(Difluoromethoxy)-5'-methoxypropiophenone (CAS No. 1261825-67-5) and Its Applications in Modern Chemical Biology

3'-(Difluoromethoxy)-5'-methoxypropiophenone, identified by the chemical compound identifier CAS No. 1261825-67-5, is a specialized organic molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of propiophenones, which are known for their diverse applications in pharmaceutical synthesis, agrochemical development, and material science. The presence of both difluoromethoxy and methoxy substituents in its molecular structure endows it with distinct reactivity and potential biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The difluoromethoxy group, characterized by its electron-withdrawing effect and ability to participate in hydrogen bonding, plays a crucial role in modulating the electronic properties of the molecule. This feature is particularly useful in medicinal chemistry, where such groups are often incorporated to enhance binding affinity to biological targets. Additionally, the methoxy group contributes to the molecule's stability and influences its solubility characteristics, which are critical factors in drug formulation and delivery systems.

In recent years, the study of propiophenone derivatives has seen considerable progress, particularly in their role as building blocks for the development of novel therapeutic agents. Researchers have been exploring the potential of these compounds in addressing various diseases, including neurological disorders, inflammatory conditions, and infectious diseases. The structural versatility of 3'-(Difluoromethoxy)-5'-methoxypropiophenone allows for modifications at multiple positions, enabling chemists to tailor its properties for specific applications.

One of the most promising areas of research involving this compound is its application as a precursor in the synthesis of bioactive molecules. For instance, recent studies have demonstrated its utility in generating derivatives with potent antimicrobial properties. The difluoromethoxy moiety has been shown to enhance the molecule's interaction with bacterial enzymes, leading to improved efficacy against resistant strains. Furthermore, the methoxy group facilitates further functionalization, allowing for the introduction of additional pharmacophores that can enhance target specificity.

The pharmaceutical industry has also shown interest in this compound due to its potential as a scaffold for drug discovery. By leveraging computational modeling and high-throughput screening techniques, researchers have identified several analogs of 3'-(Difluoromethoxy)-5'-methoxypropiophenone that exhibit promising biological activity. These studies highlight the compound's role as a key intermediate in developing next-generation therapeutics that address unmet medical needs.

Beyond pharmaceutical applications, this compound has found utility in materials science. Its ability to form stable complexes with other molecules makes it a valuable candidate for designing advanced materials with tailored properties. For example, researchers have explored its use in creating novel polymers and coatings that exhibit enhanced durability and functionality.

The synthesis of 3'-(Difluoromethoxy)-5'-methoxypropiophenone involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques are essential for producing pure samples suitable for further research and commercial applications.

Recent advancements in analytical chemistry have enabled more accurate characterization of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its molecular structure and purity. These tools are indispensable for ensuring that researchers working with 3'-(Difluoromethoxy)-5'-methoxypropiophenone obtain reliable data for their studies.

The safety profile of 3'-(Difluoromethoxy)-5'-methoxypropiophenone is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its potential hazards and establish safe handling protocols. These investigations have confirmed that when used appropriately, the compound poses minimal risk to human health and the environment.

In conclusion,3'-(Difluoromethoxy)-5'-methoxypropiophenone (CAS No. 1261825-67-5) is a versatile molecule with significant potential across multiple domains of chemical biology and material science. Its unique structural features make it an invaluable tool for drug discovery, polymer synthesis, and advanced material design. As research continues to uncover new applications for this compound,its importance is expected to grow, driving further innovation in these fields.